4-Oxo-1-(pyrimidin-2-yl)cyclohexanecarbonitrile

• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 4-oxo-1-pyrimidin-2-ylcyclohexane-1-carbonitrile
• InChI: InChI=1S/C11H11N3O/c12-8-11(4-2-9(15)3-5-11)10-13-6-1-7-14-10/h1,6-7H,2-5H2
• InChI Key: ZIKKKIWXEOXJAG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1=O)(C#N)C2=NC=CC=N2

Description

4-Oxo-1-(pyrimidin-2-yl)cyclohexanecarbonitrile is a useful research compound. Its molecular formula is C11H11N3O and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude methyl 5-cyano-2-oxo-5-(pyrimidin-2-yl)cyclohexanecarboxylate was completely dissolved in THF/MeOH (1/1, 8 mL) and the clear solution was treated with 1 M aqueous KOH (3.0 mL, 1.2 equiv.) and H2O (2.5 mL). After being refluxed for 24 h, The organic solvent was removed under reduced pressure. The concentrated reaction was diluted (H2O), neutralized (10% citric acid) and extracted (3×DCM). The combined organics were dried (Na2SO4) and concentrated under reduced pressure to provide 4-oxo-1-(pyrimidin-2-yl)cyclohexanecarbonitrile (333 mg, 1.66 mmol, 68% yield) as a yellow solid.